Ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H18N2O4S/c1-4-25-18(23)16-11(2)20-19(26-16)21-17(22)14-9-12-7-5-6-8-13(12)10-15(14)24-3/h5-10H,4H2,1-3H3,(H,20,21,22)
• InChI Key: FQTYWACJZXFNAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC3=CC=CC=C3C=C2OC)C
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

Ethyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

A Convenient Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives and Their Reactions

• This study focuses on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives. The paper discusses the preparation of compounds with potential for further chemical transformations and biological applications (Mohamed, 2021).

Transformations of Dimethyl Acetone-1,3-Dicarboxylate

• Research exploring the transformation of methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, providing a basis for further chemical synthesis and the development of new molecules with potential scientific applications (Žugelj et al., 2009).

Biological Activities and Applications

Microwave-Assisted Synthesis of Thiazolopyrimidine Derivatives

• This study presents the microwave-assisted synthesis of thiazolopyrimidine derivatives with potential antioxidant and antimicrobial activities, highlighting the utility of thiazole compounds in developing new pharmaceuticals (Youssef & Amin, 2012).

Synthesis and Anti-Proliferative Screening of New Thiazole Compounds

• A paper detailing the synthesis of new thiazole compounds and their screening for anticancer activity against breast cancer cells, demonstrating the potential of thiazole derivatives in cancer research (Sonar et al., 2020).